![molecular formula C13H14O B6185826 2',3'-dihydrospiro[cyclopentane-1,1'-inden]-3'-one CAS No. 50471-75-5](/img/no-structure.png)
2',3'-dihydrospiro[cyclopentane-1,1'-inden]-3'-one
Overview
Description
“2’,3’-dihydrospiro[cyclopentane-1,1’-inden]-3’-one” is a spiro compound, which means it has two rings that share a single atom . The shared atom is a quaternary carbon atom, which is bonded to four other carbon atoms . The compound contains a cyclopentane ring (a five-membered ring) and an indenone ring (a fused six-membered benzene ring and a five-membered ring with a carbonyl group) .
Synthesis Analysis
The synthesis of similar spiro compounds often involves the reaction of a diketone (like indanone) with a compound containing a reactive methylene group . The reaction may proceed through a Michael addition followed by an intramolecular aldol condensation . The exact conditions (solvent, temperature, catalyst) can vary depending on the specific reactants .Molecular Structure Analysis
The molecular structure of such compounds can be analyzed using techniques like NMR spectroscopy and X-ray crystallography . The NMR spectrum would show signals for the hydrogen atoms in the different chemical environments in the molecule . An X-ray crystallography study would provide a detailed three-dimensional structure of the molecule .Chemical Reactions Analysis
The reactivity of “2’,3’-dihydrospiro[cyclopentane-1,1’-inden]-3’-one” would depend on the specific functional groups present in the molecule. The carbonyl group is likely to be quite reactive and could undergo reactions like nucleophilic addition or reduction . The carbon-carbon double bonds could participate in reactions like hydrogenation or epoxidation .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its molecular structure. Some possible properties to consider include polarity, solubility, melting point, boiling point, and stability .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2',3'-dihydrospiro[cyclopentane-1,1'-inden]-3'-one involves the cyclization of a substituted cyclopentanone with an alkyne. The resulting spirocyclic compound is then reduced to the corresponding dihydrospiro compound.", "Starting Materials": [ "2-cyclopentenone", "4-methyl-2-pentyne", "Sodium borohydride", "Acetic acid", "Methanol", "Diethyl ether", "Sodium sulfate" ], "Reaction": [ "Step 1: 2-cyclopentenone is reacted with 4-methyl-2-pentyne in the presence of acetic acid to form the spirocyclic compound.", "Step 2: The spirocyclic compound is reduced using sodium borohydride in methanol to form the dihydrospiro compound.", "Step 3: The dihydrospiro compound is purified by recrystallization from diethyl ether and dried over sodium sulfate." ] } | |
CAS RN |
50471-75-5 |
Product Name |
2',3'-dihydrospiro[cyclopentane-1,1'-inden]-3'-one |
Molecular Formula |
C13H14O |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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